3-[(5-Fluoro-2-nitrophenoxy)methyl]-4-methoxybenzaldehyde
3-[(5-Fluoro-2-nitrophenoxy)methyl]-4-methoxybenzaldehyde
Brand Name:
Vulcanchem
CAS No.:
438218-86-1
VCID:
VC0455820
InChI:
InChI=1S/C15H12FNO5/c1-21-14-5-2-10(8-18)6-11(14)9-22-15-7-12(16)3-4-13(15)17(19)20/h2-8H,9H2,1H3
SMILES:
COC1=C(C=C(C=C1)C=O)COC2=C(C=CC(=C2)F)[N+](=O)[O-]
Molecular Formula:
C15H12FNO5
Molecular Weight:
305.26g/mol
3-[(5-Fluoro-2-nitrophenoxy)methyl]-4-methoxybenzaldehyde
CAS No.: 438218-86-1
Main Products
VCID: VC0455820
Molecular Formula: C15H12FNO5
Molecular Weight: 305.26g/mol
CAS No. | 438218-86-1 |
---|---|
Product Name | 3-[(5-Fluoro-2-nitrophenoxy)methyl]-4-methoxybenzaldehyde |
Molecular Formula | C15H12FNO5 |
Molecular Weight | 305.26g/mol |
IUPAC Name | 3-[(5-fluoro-2-nitrophenoxy)methyl]-4-methoxybenzaldehyde |
Standard InChI | InChI=1S/C15H12FNO5/c1-21-14-5-2-10(8-18)6-11(14)9-22-15-7-12(16)3-4-13(15)17(19)20/h2-8H,9H2,1H3 |
Standard InChIKey | QTKHWQMVCWMOBX-UHFFFAOYSA-N |
SMILES | COC1=C(C=C(C=C1)C=O)COC2=C(C=CC(=C2)F)[N+](=O)[O-] |
Canonical SMILES | COC1=C(C=C(C=C1)C=O)COC2=C(C=CC(=C2)F)[N+](=O)[O-] |
PubChem Compound | 843264 |
Last Modified | Nov 11 2021 |
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